Cas no 1705560-44-6 (2-(5-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine)

• Product Name: 2-(5-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine
• CAS No: 1705560-44-6
• MF: C₁₈H₂₁N₇O₂S
• MW: 399.4700
• CID: 5346596
• Update Time: 2025-07-08

2-(5-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (4-propylthiadiazol-5-yl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• (4-propyl-1,2,3-thiadiazol-5-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• 2-(5-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

• Inchi： 1S/C18H21N7O2S/c1-2-4-13-16(28-24-22-13)18(26)25-8-3-5-12(11-25)9-15-21-17(23-27-15)14-10-19-6-7-20-14/h6-7,10,12H,2-5,8-9,11H2,1H3
• InChI Key： HZHLVNSVIYKPPU-UHFFFAOYSA-N
• SMILES： S1C(=C(C([H])([H])C([H])([H])C([H])([H])[H])N=N1)C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3C([H])=NC([H])=C([H])N=3)=NO2)C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 528
• XLogP3: 1.9
• Topological Polar Surface Area: 139

Additional information on 2-(5-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

Recent Advances in the Study of 2-(5-{[1-(4-Propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS: 1705560-44-6)

The compound 2-(5-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS: 1705560-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 1705560-44-6, which combines a 1,2,4-oxadiazole core with a pyrazine moiety and a thiadiazole-containing piperidine derivative. This structural complexity enables the compound to interact with multiple biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 1705560-44-6 exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry revealed that this compound effectively targets the PI3K/AKT/mTOR signaling cascade, which is often dysregulated in various cancers. The compound's ability to modulate this pathway suggests its potential as an anticancer agent, particularly in tumors resistant to conventional therapies.

Further investigations into the pharmacokinetic properties of 1705560-44-6 have shown favorable absorption and distribution profiles, with moderate metabolic stability in hepatic microsomes. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are currently exploring structural modifications and prodrug strategies to enhance its therapeutic index.

The mechanistic studies of 1705560-44-6 have also shed light on its interactions at the molecular level. X-ray crystallography and molecular docking simulations have revealed that the compound binds to the ATP-binding pocket of target kinases, inducing conformational changes that impair their catalytic activity. These insights are invaluable for the rational design of next-generation inhibitors with improved specificity and efficacy.

In conclusion, the compound 2-(5-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS: 1705560-44-6) represents a promising scaffold for the development of novel therapeutics. Ongoing research efforts are focused on elucidating its full pharmacological potential and addressing the current limitations in its drug-like properties. The findings summarized in this briefing underscore the importance of continued exploration of this compound in the context of precision medicine and targeted therapy.